![molecular formula C8H10ClN3 B3026953 Imidazo[1,2-a]pyridin-3-ylmethanamine hydrochloride CAS No. 1194374-09-8](/img/structure/B3026953.png)
Imidazo[1,2-a]pyridin-3-ylmethanamine hydrochloride
Overview
Description
Imidazo[1,2-a]pyridin-3-ylmethanamine hydrochloride is a chemical compound with the CAS Number: 1194374-09-8 . It has a molecular weight of 183.64 . The IUPAC name for this compound is imidazo[1,2-a]pyridin-3-ylmethanamine hydrochloride .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade due to its importance as a bioactive scaffold . The most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines have been developed in the past decade . The synthesis involves transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .Molecular Structure Analysis
The InChI code for Imidazo[1,2-a]pyridin-3-ylmethanamine hydrochloride is 1S/C8H9N3.ClH/c9-5-7-6-10-8-3-1-2-4-11(7)8;/h1-4,6H,5,9H2;1H .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are synthesized through various methods such as transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions . The reaction output is strongly dependent on the substituents of both reactants .Physical And Chemical Properties Analysis
Imidazo[1,2-a]pyridin-3-ylmethanamine hydrochloride is a white to yellow solid . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
- Antibacterial and Antifungal Properties : Substituted imidazo[1,2-a]pyridines exhibit a broad spectrum of biological activity, making them potential candidates for antibacterial and antifungal drugs . Researchers have explored their efficacy against various pathogens.
- Zolpidem and Alpidem : Imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives, including zolpidem and alpidem, are widely used in medicine. Zolpidem is prescribed for short-term insomnia and brain function disorders. Unlike classical benzodiazepine tranquilizers, zolpidem’s hypnotic effect is based on blocking γ-aminobutyric acid receptors .
- Potential for Cancer Treatment : Studies have proposed using imidazo[1,2-a]pyridine derivatives for cancer treatment . Researchers investigate their effects on cancer cell growth, apoptosis, and metastasis inhibition.
- Alzheimer’s Disease : Some studies suggest that imidazo[1,2-a]pyridine derivatives could be relevant in Alzheimer’s disease research . Investigating their neuroprotective effects and potential mechanisms is crucial.
- Optoelectronic Devices : Imidazo[1,2-a]pyridines have promising applications in optoelectronic devices, such as light-emitting diodes (LEDs) and sensors . Their unique electronic properties make them interesting candidates for these technologies.
Medicinal Chemistry and Drug Development
Neuropharmacology and Brain Function
Cancer Research
Neurodegenerative Disorders
Materials Science and Optoelectronics
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications . The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold . This review will provide new initiatives to the chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridin-3-ylmethanamine hydrochloride is a complex compound with a wide range of potential targets. It’s recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Mode of Action
It’s known that imidazo[1,2-a]pyridines have a strong π-accepting character , which suggests that they might interact with their targets through π-π stacking interactions.
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be involved in a wide range of applications in medicinal chemistry , suggesting that they might affect multiple biochemical pathways.
Result of Action
It’s known that imidazo[1,2-a]pyridines have a wide range of applications in medicinal chemistry , suggesting that they might have diverse effects at the molecular and cellular level.
Action Environment
It’s known that the compound is a white to yellow solid and its storage temperature is 2-8°c , suggesting that temperature might be an important environmental factor influencing its stability.
properties
IUPAC Name |
imidazo[1,2-a]pyridin-3-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3.ClH/c9-5-7-6-10-8-3-1-2-4-11(7)8;/h1-4,6H,5,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVBKEJGGGRWUGR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
34164-92-6 |
Source
|
| Details | Compound: Imidazo[1,2-a]pyridine-3-methanamine, hydrochloride (1:2) | |
| Record name | Imidazo[1,2-a]pyridine-3-methanamine, hydrochloride (1:2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34164-92-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
183.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1194374-09-8 |
Source
|
| Record name | Imidazo[1,2-a]pyridine-3-methanamine, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1194374-09-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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